Cas no 78444-43-6 (2-Propenal, 3-(2,4-dichlorophenyl)-)
78444-43-6 structure
Product Name:2-Propenal, 3-(2,4-dichlorophenyl)-
CAS No:78444-43-6
MF:C9H6Cl2O
MW:201.049340724945
CID:534445
PubChem ID:4193011
Update Time:2025-04-19
2-Propenal, 3-(2,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 3-(2,4-dichlorophenyl)-
- 3-(2,4-dichlorophenyl)prop-2-enal
- XTFADZFHEYPMHK-UHFFFAOYSA-N
- AKOS026730693
- SCHEMBL6598912
- 3-(2,4-Dichlorophenyl)propenal
- 78444-43-6
- DTXSID50400632
- 2,4-Dichlorocinnamaldehyde
-
- Inchi: 1S/C9H6Cl2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-6H
- InChI Key: XTFADZFHEYPMHK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C=CC=O)Cl
Computed Properties
- Exact Mass: 199.9795702g/mol
- Monoisotopic Mass: 199.9795702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
2-Propenal, 3-(2,4-dichlorophenyl)- Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
78444-43-6 (2-Propenal, 3-(2,4-dichlorophenyl)-) Related Products
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